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Compound of Interest

Compound Name: 2,3-Dimethoxyaniline

Cat. No.: B1295422

For Researchers, Scientists, and Drug Development Professionals
Introduction

2,3-Dimethoxyaniline, identified by the CAS number 6299-67-8, is an aromatic organic
compound that belongs to the class of substituted anilines. Its chemical structure, featuring a
benzene ring with two adjacent methoxy groups and an amino group, makes it a valuable
building block in various chemical syntheses.[1][2] This technical guide provides a
comprehensive overview of the known properties and safety information for 2,3-
Dimethoxyaniline, compiled to assist researchers and professionals in drug development and
other scientific endeavors. While it is utilized as an intermediate in the pharmaceutical and dye
industries, detailed public information regarding its specific biological activities and
mechanisms of action remains limited.[1]

Chemical and Physical Properties

2,3-Dimethoxyaniline is a compound with the chemical formula CsH11NO2 and a molecular
weight of approximately 153.18 g/mol .[2] It can exist as a liquid, solid, or semi-solid and
typically appears as a colorless to yellow or orange clear liquid.[3] For optimal stability, it is
recommended to store the compound in a dark place, under an inert atmosphere, at
temperatures between 2-8°C.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1295422?utm_src=pdf-interest
https://www.benchchem.com/product/b1295422?utm_src=pdf-body
http://impactfactor.org/PDF/IJDDT/13/IJDDT,Vol13,Issue1,Article63.pdf
https://www.benchchem.com/pdf/The_Multifaceted_Biological_Activities_of_Methoxy_Substituted_Anilines_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b1295422?utm_src=pdf-body
https://www.benchchem.com/product/b1295422?utm_src=pdf-body
http://impactfactor.org/PDF/IJDDT/13/IJDDT,Vol13,Issue1,Article63.pdf
https://www.benchchem.com/product/b1295422?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Multifaceted_Biological_Activities_of_Methoxy_Substituted_Anilines_A_Technical_Guide_for_Researchers.pdf
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh97ba1290?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsH11NO:2 [2]
Molecular Weight 153.18 g/mol [2]
CAS Number 6299-67-8 [1]
Appearance Colorless to Yellow to Orange 3]

clear liquid

Physical Form

Liquid, Solid, or Semi-solid

[3]

Boiling Point 93 °C at 1.4 mmHg [4]
Density 1.14 g/cm3 [4]
Refractive Index 1.56 [4]

Solubility

Sparingly soluble in water

[1]

Storage Temperature 2-8°C

Safety and Hazard Information

2,3-Dimethoxyaniline is classified as harmful if swallowed, in contact with skin, or if inhaled. It
is also known to cause skin and serious eye irritation.[5] Appropriate personal protective
equipment, including gloves and eye protection, should be used when handling this chemical.
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Hazard .
. GHS Code Description Source(s)
Classification
Acute Toxicity, Oral H302 Harmful if swallowed [5]
o Harmful in contact
Acute Toxicity, Dermal  H312 ) ) [5]
with skin

Acute Toxicity,

) H332 Harmful if inhaled [5]
Inhalation
Skin o

] o H315 Causes skin irritation [5]
Corrosion/Irritation
Serious Eye Causes serious eye

L H319 N [5]

Damage/Eye Irritation irritation

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

e P264: Wash skin thoroughly after handling.[4]

e P270: Do not eat, drink or smoke when using this product.[4]

e P271: Use only outdoors or in a well-ventilated area.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.[4]

e P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON
CENTER/doctor if you feel unwell.[4]

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.[4]
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[4]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[4]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

o P501: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Data and Protocols

Detailed experimental protocols for the synthesis and purification of 2,3-Dimethoxyaniline are
not readily available in the public domain. However, based on general chemical principles for
the synthesis of substituted anilines, a common route would involve the reduction of the
corresponding nitro compound, 2,3-dimethoxynitrobenzene.

Hypothetical Synthesis Workflow:

Purification
(e.g., Distillation/Recrystallization)

2,3-Dimethoxynitrobenzene €.9., H2/Pd-C, Fe/HCI

Pure 2,3-Dimethoxyaniline

Reduction Crude 2,3-Dimethoxyaniline

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 2,3-Dimethoxyaniline.
Analytical Methods:

The analysis of 2,3-Dimethoxyaniline can be performed using standard analytical techniques
for organic compounds. Spectral data for this compound, including 1H NMR, IR, and Mass
Spectrometry, are available in various databases, which can be used for its identification and
characterization.[6][7]

Biological Activity and Signaling Pathways
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Currently, there is a lack of publicly available information regarding the specific biological
activities, mechanisms of action, or associated signaling pathways for 2,3-Dimethoxyaniline.
While substituted anilines are a common scaffold in drug discovery, the pharmacological profile
of this particular isomer has not been extensively reported in the scientific literature.[1] The
general approach to identifying the biological activity of a novel compound is through a
screening process.

Generic Biological Screening Workflow:

Secondary Screening
Active (Dose-response, Selectivity)

Hit Identification Lead Optimization

Primary Screening
(e.g., Cell-based assays, Enzyme assays)

2,3-Dimethoxyaniline

Click to download full resolution via product page

Caption: A simplified workflow for the biological screening of a chemical compound.

Conclusion

2,3-Dimethoxyaniline is a commercially available chemical intermediate with well-documented
chemical, physical, and safety properties. Its utility in the synthesis of pharmaceuticals and
dyes underscores its importance in applied chemistry. However, a significant knowledge gap
exists concerning its biological effects and detailed experimental protocols for its synthesis and
purification. Further research is warranted to explore the pharmacological potential of this
compound and to develop and publish standardized experimental procedures to facilitate its
broader use in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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